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Compound of Interest

Compound Name:
2-Chloro-3-ethyl-7-

methoxyquinoline

CAS No.: 132118-50-4

Cat. No.: B593219

Get Quote

Part 1: Chemical Hazard & Waste Characterization
Before initiating disposal, you must characterize the waste to ensure downstream compatibility

with high-temperature incinerators.[1]

Physicochemical Profile (Estimated & Analog-Based)
Based on structural analogs (e.g., 2-Chloroquinoline, CAS 612-62-4)[1]
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Property Description Operational Implication

State Solid (Crystalline powder)

Requires solid waste

containment; avoid dissolving

in non-halogenated solvents.

[1]

Reactivity Stable; Weak Base

Do not mix with strong

oxidizers or concentrated acids

(exothermic protonation).[1]

Halogen Content High (Chlorine at C2)
MANDATORY: Must enter

Halogenated Waste Stream.[1]

Toxicity Irritant / Potential Mutagen
Handle as a cytotoxic agent.[1]

Double-gloving recommended.

The "Halogen Rule" (Critical Causality)
Unlike standard organic waste, this compound contains a chlorine atom attached to an

aromatic ring.[1]

Why it matters: Incinerating halogenated organics without specific scrubbers generates

Hydrochloric Acid (HCl) gas and potential Dioxins.[1]

Directive: Never dispose of this compound in "General Organic" or "Non-Halogenated" waste

containers. It must go to a facility equipped with wet scrubbers.[1]

Part 2: Step-by-Step Disposal Workflow
Phase 1: Pre-Disposal Stabilization
Goal: Render the material safe for transport within the facility.

Quenching (If in reaction mixture):

If the quinoline is part of a reaction mixture containing residual reagents (e.g., POCl3),

quench carefully with ice/water before waste segregation.[1]

Ensure pH is neutral (pH 6-8) to prevent corrosion of waste drums.[1]
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Precipitation (If in solution):

If dissolved in a solvent (e.g., DCM or Ethyl Acetate), do not attempt to precipitate the

solid.[1] Dispose of the entire solution as Halogenated Solvent Waste.[1]

Phase 2: Segregation & Packaging
Goal: Prevent cross-contamination and container failure.

Solid Waste:

Place the solid 2-Chloro-3-ethyl-7-methoxyquinoline into a clear, sealable polyethylene

bag (primary containment).[1]

Place the primary bag into a wide-mouth High-Density Polyethylene (HDPE) jar

(secondary containment).

Labeling: Mark as "Solid Hazardous Waste - Halogenated Heterocycle."

Liquid Waste (Mother Liquors):

Use a dedicated Halogenated Solvent carboy (typically red-labeled in most labs).[1]

Compatibility Check: Ensure the carboy does not contain strong acids or oxidizers.[1]

Phase 3: Regulatory Classification (RCRA)
While this specific compound is not typically P-listed or U-listed (unless specified by local

variation), it should be treated under the following codes for safety:

D001: If in a flammable solvent.[1]

Toxic / Irritant: Classify based on the "Toxic" characteristic due to the quinoline backbone.[1]

Part 3: Operational Visualization
Waste Stream Decision Matrix
The following logic gate ensures the compound reaches the correct destruction facility.
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Waste: 2-Chloro-3-ethyl-7-methoxyquinoline

Determine Physical State

Solid / Powder Dissolved in Solution

1. Double Bag (Polyethylene)
2. Place in HDPE Jar

Is Solvent Halogenated?
(e.g., DCM, Chloroform)

High-Temp Incineration
(>1100°C with Scrubber)

 Label: Solid Toxic

Stream A: Halogenated Solvents

 Yes Stream B: Non-Halogenated Solvents

 No (But contains Halogenated Solute)

 Re-classify as Halogenated
due to Solute

Click to download full resolution via product page

Figure 1: Decision matrix for segregating quinoline derivatives. Note the dashed line indicating

that even if the solvent is non-halogenated (e.g., Methanol), the presence of the chlorinated
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solute mandates the Halogenated Waste stream.[1]

Part 4: Emergency Procedures
Self-validating safety systems require prepared responses.

Scenario Immediate Action Rationale

Spill (Solid)

Dampen with inert oil (e.g.,

mineral oil) or cover with sand

before sweeping.[1]

Prevents generation of toxic

dust aerosols (inhalation

hazard).[1]

Skin Contact

Wash with soap and water for

15 minutes.[1] Do not use

ethanol.

Ethanol increases skin

permeability, potentially

accelerating absorption of the

quinoline.[1]

Fire
Use CO2 or Dry Chemical.[1]

[2] Avoid Water Jet.

Water may spread the

chemical into drains; burning

quinolines emit toxic NOx and

HCl fumes.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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